4-(7,7,10,10-Tetramethyl-5-propyl-8,9-dihydronaphtho[2,3-b][1,5]benzodiazepin-12-yl)benzoic acid

• CAS No.: 259228-72-3
• Product Name: 4-(7,7,10,10-Tetramethyl-5-propyl-8,9-dihydronaphtho[2,3-b][1,5]benzodiazepin-12-yl)benzoic acid
• Molecular Formula: C31H34N2O2
• Molecular Weight: 466.6 g/mol
• IUPAC Name: 4-(7,7,10,10-tetramethyl-5-propyl-8,9-dihydronaphtho[2,3-b][1,5]benzodiazepin-12-yl)benzoic acid
• Standard InChI: InChI=1S/C31H34N2O2/c1-6-17-33-26-10-8-7-9-25(26)32-28(20-11-13-21(14-12-20)29(34)35)22-18-23-24(19-27(22)33)31(4,5)16-15-30(23,2)3/h7-14,18-19H,6,15-17H2,1-5H3,(H,34,35)
• Standard InChIKey: QGNIEQLYJAHKHG-UHFFFAOYSA-N
• SMILES: CCCN1C2=CC=CC=C2N=C(C3=CC4=C(C=C31)C(CCC4(C)C)(C)C)C5=CC=C(C=C5)C(=O)O
• Canonical SMILES: CCCN1C2=CC=CC=C2N=C(C3=CC4=C(C=C31)C(CCC4(C)C)(C)C)C5=CC=C(C=C5)C(=O)O
• Appearance: Solid powder
• Description: HX-603 is a RXR agonist. HX600 exhibited RXR-selective antagonistic activity. HX603 inhibit the activation of RAR-RXR heterodimers as well as RXR homodimers.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: HX-603; HX 603; HX603.
• Reference: 1: Zapata-Gonzalez F, Rueda F, Petriz J, Domingo P, Villarroya F, de Madariaga A,; 2: Varley CL, Stahlschmidt J, Smith B, Stower M, Southgate J. Activation of; 3: Kagechika H. Novel synthetic retinoids and separation of the pleiotropic; 4: Ebisawa M, Umemiya H, Ohta K, Fukasawa H, Kawachi E, Christoffel G, Gronemeyer
• PubChem Compound: 10050206
• Last Modified: Nov 11 2021